Cas no 2097947-13-0 (2-(7-methyl-2,3-dihydrobenzo[f][1,4]oxazepin-4(5H)-yl)propanoic acid)

2-(7-methyl-2,3-dihydrobenzo[f][1,4]oxazepin-4(5H)-yl)propanoic acid structure
2097947-13-0 structure
Product name:2-(7-methyl-2,3-dihydrobenzo[f][1,4]oxazepin-4(5H)-yl)propanoic acid
CAS No:2097947-13-0
MF:C13H17NO3
MW:235.278983831406
CID:5721217
PubChem ID:121203481

2-(7-methyl-2,3-dihydrobenzo[f][1,4]oxazepin-4(5H)-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

    • AKOS026711729
    • 2-(7-methyl-2,3-dihydrobenzo[f][1,4]oxazepin-4(5H)-yl)propanoic acid
    • 2097947-13-0
    • 2-(7-methyl-3,5-dihydro-2H-1,4-benzoxazepin-4-yl)propanoic acid
    • F1907-7372
    • 1,4-Benzoxazepine-4(5H)-acetic acid, 2,3-dihydro-α,7-dimethyl-
    • Inchi: 1S/C13H17NO3/c1-9-3-4-12-11(7-9)8-14(5-6-17-12)10(2)13(15)16/h3-4,7,10H,5-6,8H2,1-2H3,(H,15,16)
    • InChI Key: HCGKQIJWMUGECH-UHFFFAOYSA-N
    • SMILES: O1C2C=CC(C)=CC=2CN(C(C(=O)O)C)CC1

Computed Properties

  • Exact Mass: 235.12084340g/mol
  • Monoisotopic Mass: 235.12084340g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 282
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 49.8Ų
  • XLogP3: -0.4

Experimental Properties

  • Density: 1.181±0.06 g/cm3(Predicted)
  • Boiling Point: 384.8±42.0 °C(Predicted)
  • pka: 2.40±0.10(Predicted)

2-(7-methyl-2,3-dihydrobenzo[f][1,4]oxazepin-4(5H)-yl)propanoic acid Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
TRC
M180821-100mg
2-(7-Methyl-2,3-dihydrobenzo[f][1,4]oxazepin-4(5H)-yl)propanoic Acid
2097947-13-0
100mg
$ 95.00 2022-06-04
TRC
M180821-500mg
2-(7-Methyl-2,3-dihydrobenzo[f][1,4]oxazepin-4(5H)-yl)propanoic Acid
2097947-13-0
500mg
$ 365.00 2022-06-04
Life Chemicals
F1907-7372-2.5g
2-(7-methyl-2,3-dihydrobenzo[f][1,4]oxazepin-4(5H)-yl)propanoic acid
2097947-13-0 95%+
2.5g
$1439.0 2023-09-07
Life Chemicals
F1907-7372-5g
2-(7-methyl-2,3-dihydrobenzo[f][1,4]oxazepin-4(5H)-yl)propanoic acid
2097947-13-0 95%+
5g
$2167.0 2023-09-07
Life Chemicals
F1907-7372-1g
2-(7-methyl-2,3-dihydrobenzo[f][1,4]oxazepin-4(5H)-yl)propanoic acid
2097947-13-0 95%+
1g
$660.0 2023-09-07
Life Chemicals
F1907-7372-0.25g
2-(7-methyl-2,3-dihydrobenzo[f][1,4]oxazepin-4(5H)-yl)propanoic acid
2097947-13-0 95%+
0.25g
$595.0 2023-09-07
Life Chemicals
F1907-7372-0.5g
2-(7-methyl-2,3-dihydrobenzo[f][1,4]oxazepin-4(5H)-yl)propanoic acid
2097947-13-0 95%+
0.5g
$627.0 2023-09-07
Life Chemicals
F1907-7372-10g
2-(7-methyl-2,3-dihydrobenzo[f][1,4]oxazepin-4(5H)-yl)propanoic acid
2097947-13-0 95%+
10g
$3034.0 2023-09-07
TRC
M180821-1g
2-(7-Methyl-2,3-dihydrobenzo[f][1,4]oxazepin-4(5H)-yl)propanoic Acid
2097947-13-0
1g
$ 570.00 2022-06-04

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